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CAS No.: 190717-38-5

Cat. No.: B3112599

Get Quote

An In-depth Technical Guide to Ethyl 4-Bromocyclohexanecarboxylate

This guide provides a comprehensive technical overview of ethyl 4-
bromocyclohexanecarboxylate, a valuable bifunctional building block in modern organic
synthesis. Designed for researchers, medicinal chemists, and drug development professionals,
this document delves into the compound's properties, synthesis, characterization, and
reactivity, grounding theoretical knowledge in practical application.

Core Compound Identification

Ethyl 4-bromocyclohexanecarboxylate is a saturated carbocyclic compound featuring an
ethyl ester and a bromine substituent at positions 1 and 4, respectively. This substitution
pattern makes it a versatile intermediate, allowing for the introduction of the cyclohexane
scaffold into more complex molecular architectures, a common motif in pharmacologically
active compounds.[1] The presence of two distinct functional groups—an electrophilic carbon at
the C-Br bond and an ester moiety—provides orthogonal handles for sequential chemical
transformations.
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Table 1: Compound Identifiers

Identifier Value Source
ethyl 4-
IUPAC Name bromocyclohexane-1- [2]

carboxylate

CAS Number 190717-38-5 [2]
Molecular Formula CoH15BrO:2 [2]
Canonical SMILES CCOC(=0)C1Cccc(ccl)br [2]

| INChiKey | GRDZAJONGSPUNQ-UHFFFAOYSA-N |[2] |

Physicochemical & Computed Properties

While extensive experimental data for this specific molecule is not widely published, its
properties can be reliably predicted using computational models. These properties are
essential for planning reactions, purification procedures, and for understanding the compound's
behavior in various solvent systems.

Table 2: Physicochemical Properties

Property Value (Computed) Source
Molecular Weight 235.12 g/mol [2]
XLogP3 2.5 PubChem
Topological Polar Surface Area  26.3 A2 PubChem
Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor
2 PubChem
Count

| Rotatable Bond Count | 3 | PubChem |
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Synthesis Methodology: A Self-Validating Protocol

A robust and logical synthesis of ethyl 4-bromocyclohexanecarboxylate is achieved through
the Fischer esterification of its corresponding carboxylic acid, which is commercially available.
[3][4] This method is widely used, scalable, and the reaction equilibrium can be effectively
controlled.

Proposed Synthetic Pathway: Fischer Esterification

The reaction involves heating the carboxylic acid with an excess of ethanol in the presence of a
strong acid catalyst, typically sulfuric acid or dry hydrogen chloride.[5] The use of excess
alcohol serves a dual purpose: it acts as the solvent and drives the equilibrium towards the
product side, in accordance with Le Chatelier's principle.

Vacuum Distillation
or Column Chromatography

Click to download full resolution via product page

Caption: Proposed synthesis of ethyl 4-bromocyclohexanecarboxylate.

Detailed Experimental Protocol

o Apparatus: A round-bottom flask equipped with a reflux condenser and a magnetic stirrer. All
glassware must be thoroughly dried.

» Reagents:
o 4-Bromocyclohexane-1-carboxylic acid (1.0 eq)[6]
o Anhydrous Ethanol (10-20 eq, serves as solvent)

o Concentrated Sulfuric Acid (0.1-0.2 eq, catalyst)
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Saturated Sodium Bicarbonate solution

[e]

o

Brine (Saturated NaCl solution)

[¢]

Anhydrous Magnesium Sulfate or Sodium Sulfate

[¢]

Ethyl Acetate or Diethyl Ether (for extraction)

Procedure:

o To the round-bottom flask, add 4-bromocyclohexane-1-carboxylic acid and anhydrous
ethanol.

o Stir the mixture until the acid dissolves.

o Carefully add the concentrated sulfuric acid dropwise to the stirring solution.

o Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction progress can
be monitored by Thin-Layer Chromatography (TLC).

o After the reaction is complete, cool the mixture to room temperature.

o Reduce the volume of the mixture by approximately half using a rotary evaporator to
remove excess ethanol.

o Dilute the residue with ethyl acetate and transfer to a separatory funnel.

o Carefully wash the organic layer with saturated sodium bicarbonate solution until
effervescence ceases. This step neutralizes the acidic catalyst.

o Wash the organic layer with brine, then dry over anhydrous magnesium sulfate.

o Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

o Purify the crude ester by vacuum distillation to yield ethyl 4-
bromocyclohexanecarboxylate as a liquid.
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Spectroscopic Characterization (Predicted)

The identity and purity of the synthesized compound must be validated through spectroscopic
methods. Below are the predicted data based on the compound's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¢ IH NMR: The spectrum will show characteristic signals for the ethyl group and the
diastereotopic protons of the cyclohexane ring. The proton geminal to the bromine atom (H-
4) is expected to be the most downfield of the ring protons.

e 13C NMR: In a proton-decoupled spectrum, six distinct signals are expected, corresponding
to the nine carbon atoms, accounting for the molecular symmetry.[7]

Table 3: Predicted *H NMR Spectral Data (400 MHz, CDClIs)

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~4.15 Quartet (q) 2H -O-CH2-CHs
~4.00 Multiplet (m) 1H CH-Br (H-4)
~2.40 Multiplet (m) 1H CH-COOEt (H-1)
~2.20-1.80 Multiplet (m) 8H Ring -CHz- (H-2,3,5,6)

| ~ 1.25 | Triplet (t) | 3H | -O-CH2-CHs |

Table 4: Predicted 3C NMR Spectral Data (101 MHz, CDCls)
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Chemical Shift (6, ppm) Assighment
~ 175 C=0 (Ester)
~60.5 -O-CH2-CHs
~52 C-Br (C-4)

~ 43 C-COOEt (C-1)
~ 34 C-2,C-6

~ 30 C-3,C-5

| ~ 14.2 | -O-CH2-CHs |

Infrared (IR) Spectroscopy & Mass Spectrometry (MS)

» IR Spectroscopy: The spectrum will be dominated by a strong carbonyl stretch from the ester
group.

o Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for the
molecular ion due to the presence of one bromine atom (7°Br and 8Br in an approximate 1:1
ratio).

Table 5: Predicted IR and Mass Spectrometry Data

Method Feature Predicted Value

IR C=0 (Ester) stretch ~1730 cm~* (Strong)
C-O (Ester) stretch ~1170-1250 cm~1 (Strong)
C-H (sp?) stretch ~2850-2960 cm~1
C-Br stretch ~550-650 cm~1

MS (EI) Molecular lon (M%) m/z 234/236 (1:1 ratio)

| | Key Fragment | m/z 155 ([M-Br]*) |
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Chemical Reactivity & Applications in Drug
Development

Ethyl 4-bromocyclohexanecarboxylate is a bifunctional molecule whose reactivity is
dominated by its two functional groups. This dual reactivity makes it a powerful intermediate for
building molecular complexity.[1] Bromine's role in modern pharmaceuticals is significant, often
enhancing the biological activity of molecules.[8]

» Reactions at the C-Br Bond: The secondary bromide is a good leaving group, making it
susceptible to nucleophilic substitution (Sn2) reactions with a variety of nucleophiles (e.g.,
amines, azides, thiols, cyanides). It can also be used to form Grignard reagents or
participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,
Sonogashira), enabling the formation of C-C, C-N, and C-O bonds.[1]

¢ Reactions at the Ester Group: The ester can undergo hydrolysis to the corresponding
carboxylic acid, transesterification, amidation with amines to form amides, or reduction to the
primary alcohol.
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Caption: Key reaction pathways for ethyl 4-bromocyclohexanecarboxylate.
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Safety & Handling

While a specific Safety Data Sheet (SDS) for ethyl 4-bromocyclohexanecarboxylate is not
widely available, data from analogous brominated organic esters suggest appropriate
precautions.[9][10]

e General Handling: Use in a well-ventilated area or a chemical fume hood. Avoid contact with
skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including
safety goggles, nitrile gloves, and a lab coat.

e Hazards:
o May cause skin and serious eye irritation.[6]
o May cause respiratory irritation.[6]
o Combustible liquid. Keep away from heat, sparks, and open flames.
o First Aid:
o Skin Contact: Wash off immediately with plenty of soap and water.[11]
o Eye Contact: Rinse cautiously with water for several minutes.[11]
o Inhalation: Move person to fresh air.[11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion

Ethyl 4-bromocyclohexanecarboxylate is a highly functionalized and versatile intermediate
for organic synthesis. Its predictable reactivity allows for its strategic incorporation into complex
molecules, particularly in the fields of medicinal chemistry and materials science. This guide
provides a foundational framework for its synthesis, characterization, and safe handling,
enabling researchers to confidently utilize this valuable chemical building block in their
development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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